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Compound of Interest

Compound Name: Ethyl pentadecanoate

Cat. No.: B153911

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Ethyl pentadecanoate, offering procedural, step-by-step guidance to foster a secure
research environment. By adhering to these protocols, you can minimize risks and build a
strong foundation of safety and trust in your laboratory operations.

Essential Safety and Physical Properties

A thorough understanding of a chemical's properties is the first step toward safe handling. The
following table summarizes the key physical and chemical characteristics of Ethyl
pentadecanoate.
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Property Value

Molecular Formula C17H3402[1][2]

Molecular Weight 270.45 g/mol [1]

Appearance Colorless to almost colorless clear liquid[2][3]
Boiling Point 158°C (at standard pressure)

Melting Point 12-14°C

Density Approximately 0.86 g/mL

Flash Point > 141.67°C

. Insoluble in water; Soluble in non-polar solvents
Solubility )
like alcohols and ethers

Personal Protective Equipment (PPE) and
Engineering Controls

Appropriate PPE and engineering controls are critical for minimizing exposure to Ethyl
pentadecanoate. The following table outlines the recommended safety measures.
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Control Type

Recommendation

Engineering Controls

- Work in a well-ventilated area.- Use a local
exhaust ventilation system to keep airborne
concentrations low.- Ensure an eyewash station

is readily accessible.

Eye and Face Protection

- Wear chemical splash-resistant safety glasses
or goggles with side protection.- A face shield
may be necessary in situations with a high risk

of splashing.

Hand Protection

- Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection

- Wear a standard laboratory coat.- Closed-toe
shoes are mandatory.- Select additional
protective clothing based on the specific

workplace hazards.

Respiratory Protection

- Generally not required with adequate
ventilation.- If ventilation is insufficient, use a
NIOSH- or CEN-certified respirator.

Operational Plan for Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow provides a step-by-step guide for managing Ethyl pentadecanoate from receipt to

disposal.
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Workflow for Handling and Disposal of Ethyl Pentadecanoate
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Caption: A flowchart illustrating the safe handling and disposal workflow for Ethyl
pentadecanoate.

Step-by-Step Handling and Disposal Protocol
1. Preparation:

o Don Appropriate PPE: Before handling Ethyl pentadecanoate, put on the required personal
protective equipment, including a lab coat, safety goggles, and nitrile gloves.

» Prepare Workspace: Ensure you are working in a well-ventilated area, preferably under a
chemical fume hood. Confirm that an eyewash station is accessible.

o Gather Materials: Assemble all necessary equipment and reagents for your experiment.
2. Handling:

o Dispensing: Carefully dispense the required amount of Ethyl pentadecanoate, avoiding
splashes and spills.

o Experimental Use: Carry out your experimental procedures, adhering to all established
laboratory safety protocols. Avoid contact with skin, eyes, and clothing.

o Storage: After use, ensure the container is tightly closed and store it in a cool, dark, and well-
ventilated area, away from ignition sources.

3. Cleanup and Disposal:

o Decontamination: Clean and decontaminate all work surfaces and equipment that came into
contact with the chemical.

o Waste Disposal: Dispose of all waste, including unused Ethyl pentadecanoate and
contaminated materials, in a designated hazardous waste container. Follow all federal, state,
and local regulations for chemical waste disposal. It may be possible to dissolve the
chemical in a combustible solvent for incineration. Do not reuse empty containers.

o PPE Removal: Remove your PPE, being careful to avoid contaminating your skin. Dispose
of single-use items, such as gloves, in the appropriate waste stream.
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» Hand Washing: Wash your hands thoroughly with soap and water after handling the
chemical.

Emergency First Aid Procedures

In the event of exposure to Ethyl pentadecanoate, immediate action is critical. The following
table provides first aid guidance. In all cases of significant exposure, seek immediate medical
attention and provide the Safety Data Sheet to the responding medical personnel.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e I
stopped, begin artificial respiration. Seek

immediate medical attention.

Immediately remove contaminated clothing.
Skin Contact Flush the affected skin with running water for at

least 15 minutes. Seek medical attention.

Immediately flush the eyes with running water
Eye Contact for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion ] _ _ _
unconscious person. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ethyl Pentadecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153911#personal-protective-equipment-for-handling-
ethyl-pentadecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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